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Introduction
Diethyl chlorophosphate (DECP) is a versatile organophosphorus compound with the

chemical formula (C₂H₅O)₂P(O)Cl. It is a colorless liquid with a characteristic fruity odor, though

it is highly toxic and corrosive.[1] DECP serves as a crucial reagent in organic synthesis,

primarily for the phosphorylation of alcohols to form the corresponding diethyl phosphate

esters.[1] Its reactivity also makes it a valuable intermediate in the production of various

agrochemicals, pharmaceuticals, and flame retardants. This guide provides an in-depth

overview of the physical and chemical properties of diethyl chlorophosphate, detailed

experimental protocols for its synthesis and analysis, and a discussion of its reactivity and

applications.

Physical and Chemical Properties
The fundamental physical and chemical properties of diethyl chlorophosphate are

summarized in the tables below. These properties are essential for its safe handling,

application in synthesis, and analytical characterization.
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Property Value Reference

IUPAC Name Diethyl phosphorochloridate [2]

Synonyms
Diethyl phosphoryl chloride,

Diethoxyphosphoryl chloride
[3]

CAS Number 814-49-3 [3][4][5]

Molecular Formula C₄H₁₀ClO₃P [1][3][5]

Molecular Weight 172.55 g/mol [4][5][6]

Appearance
Colorless to light yellow clear

liquid
[1][3]

Odor Fruity [1]

Quantitative Physical Properties
Property Value Conditions Reference

Boiling Point 60 °C at 2 mmHg [1][7]

81 °C at 6 mmHg [3]

95-96 °C [8]

Density 1.194 g/mL at 25 °C [6][7][8]

1.1915 g/cm³ at 25 °C (77 °F) [1][4]

Refractive Index

(n20/D)
1.416 [6][7][8]

1.4153 at 25 °C [4]

Vapor Pressure 0.1 mmHg at 25 °C [7][8]

Vapor Density 5.94 (vs air) [4][7][8]

Solubility

Soluble in alcohol and

chloroform. Slightly

soluble in water.

[7][8]
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Synthesis of Diethyl Chlorophosphate
Diethyl chlorophosphate can be synthesized through various methods. A common and

effective laboratory-scale preparation involves the reaction of phosphorus oxychloride with

ethanol in the presence of a base to neutralize the hydrogen chloride byproduct.

Synthesis from Phosphorus Oxychloride and Ethanol
This method provides a high yield of diethyl chlorophosphate. The reaction proceeds as

follows:

POCl₃ + 2 C₂H₅OH + 2 Et₃N → (C₂H₅O)₂P(O)Cl + 2 Et₃N·HCl

A detailed experimental protocol is provided below.

Materials:

Phosphorus oxychloride (POCl₃)

Absolute ethanol (C₂H₅OH)

Triethylamine (Et₃N)

tert-Butyl methyl ether (TBME)

Diethyl ether

Equipment:

Four-neck round-bottom flask

Mechanical stirrer

Thermometer

Argon inlet

Syringe
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Cooling bath (ice-salt or dry ice/acetone)

Filtration apparatus

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a dry 250 mL four-neck round-bottom flask equipped with a mechanical

stirrer, a thermometer, and an argon inlet, introduce triethylamine (21.3 g, 210 mmol) and

tert-butyl methyl ether (75 mL).

Addition of Ethanol: Add absolute ethanol (9.67 g, 210 mmol) to the flask.

Cooling: Cool the reaction mixture to below -5 °C using a suitable cooling bath.

Addition of Phosphorus Oxychloride: Add phosphorus oxychloride (15.3 g, 100 mmol)

dropwise via a syringe over 10 minutes, ensuring the temperature is maintained below -5 °C.

Reaction: After the addition is complete, remove the cooling bath and stir the resulting white

suspension vigorously for 5 hours at 20 °C.

Work-up:

Filter the reaction mixture to remove the triethylamine hydrochloride salt.

Rinse the solid precipitate with diethyl ether (3 x 100 mL).

Combine the filtrates and remove the solvents under reduced pressure using a rotary

evaporator.

Purification: Distill the crude product under reduced pressure to obtain pure diethyl
chlorophosphate. The expected yield is approximately 89%.[7]
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Reaction Work-up & Purification

Et3N, TBME, EtOH in Flask Cool to < -5°C
1

Add POCl3 dropwise
2

Stir at 20°C for 5h
3

Filter Mixture Rinse Solid with Et2O
4

Evaporate Solvents
5

Vacuum Distillation
6

Pure Diethyl Chlorophosphate
7

Click to download full resolution via product page

Workflow for the synthesis of diethyl chlorophosphate.

Reactivity and Chemical Hazards
Diethyl chlorophosphate is a reactive compound, a property that underlies its utility in

synthesis but also contributes to its hazardous nature.

Reaction with Nucleophiles: It readily reacts with nucleophiles such as alcohols, amines, and

water. The reaction with alcohols is the basis for its primary application in forming phosphate

esters.

Hydrolysis: It is sensitive to moisture and will hydrolyze to form diethyl phosphate and

hydrochloric acid.[9]

Thermal Decomposition: When heated to decomposition, it emits highly toxic fumes of

hydrogen chloride and phosphorus oxides.[4]

Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[10]

Analytical Methods
The purity and identity of diethyl chlorophosphate can be confirmed using various analytical

techniques.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (CDCl₃, 300 MHz): δ 1.37 (t, 6H), 4.16–4.30 (m, 4H).[7]
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¹³C NMR (CDCl₃, 75 MHz): δ 15.6 (d), 65.7 (d).[7]

³¹P NMR (CDCl₃, 121 MHz): δ 4.5.[7]

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for P=O and P-

O-C bonds.

Chromatographic Analysis
Gas chromatography-mass spectrometry (GC-MS) can be used to assess the purity of diethyl
chlorophosphate. Due to its reactive nature, care must be taken during sample preparation

and analysis. For the analysis of its metabolite, diethyl phosphate (DEP), a derivatization step

is often required to increase volatility for GC-MS analysis.

This protocol is for the analysis of the metabolite, diethyl phosphate, but the principles can be

adapted for the analysis of diethyl chlorophosphate with appropriate modifications.

Principle: Diethyl phosphate is derivatized with pentafluorobenzyl bromide (PFBBr) to form a

more volatile and less polar ester, which is then analyzed by GC-MS.

Materials:

Diethyl phosphate (DEP) standard

Pentafluorobenzyl bromide (PFBBr)

Potassium carbonate (K₂CO₃)

Acetone, Acetonitrile, Dichloromethane, Hexane (GC grade)

Internal standard (e.g., deuterated DEP)

Equipment:

GC-MS system

Vortex mixer

Centrifuge
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Heating block

Sample vials

Procedure:

Sample Preparation: A urine sample is typically used for biomonitoring. The sample is

centrifuged to remove particulates.

Derivatization:

An aliquot of the sample is mixed with a saturated solution of K₂CO₃ in acetone.

PFBBr solution is added, and the mixture is heated (e.g., 60°C for 1 hour) to facilitate the

derivatization reaction.

Extraction: The derivatized analyte is extracted from the aqueous phase using an organic

solvent like hexane.

GC-MS Analysis: The organic extract is injected into the GC-MS system. The instrument is

operated in a suitable mode (e.g., Negative Ion Chemical Ionization) for high sensitivity.

Sample Preparation Analysis

Urine Sample Centrifuge Derivatize with PFBBr Liquid-Liquid Extraction Inject into GC-MS Detect and Quantify Concentration of DEP

Click to download full resolution via product page

Workflow for the GC-MS analysis of diethyl phosphate.

Biological Activity and Toxicity
Diethyl chlorophosphate is a potent cholinesterase inhibitor.[1] This is the primary

mechanism of its high toxicity. Inhibition of acetylcholinesterase (AChE), an enzyme crucial for

the breakdown of the neurotransmitter acetylcholine, leads to an accumulation of acetylcholine

at nerve endings, resulting in overstimulation of the nervous system.
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Cholinesterase Inhibition Assay
The inhibitory effect of diethyl chlorophosphate on cholinesterase activity can be quantified

using the Ellman's assay. This colorimetric method is widely used for screening cholinesterase

inhibitors.

Principle: The assay measures the activity of AChE by monitoring the production of thiocholine

from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid)

(DTNB, Ellman's reagent) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB²⁻),

which is quantified spectrophotometrically at 412 nm. The rate of color formation is proportional

to the AChE activity.

Materials:

Acetylcholinesterase (AChE) enzyme solution

Acetylthiocholine iodide (ATCI), substrate

5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

Phosphate buffer (0.1 M, pH 8.0)

Diethyl chlorophosphate (as the inhibitor)

96-well microplate

Microplate reader

Procedure:

Reagent Preparation:

Prepare a 0.1 M phosphate buffer (pH 8.0).

Prepare a 10 mM DTNB solution in the phosphate buffer.

Prepare a 14 mM ATCI solution in deionized water (prepare fresh).

Prepare a working solution of AChE (e.g., 1 U/mL) in phosphate buffer.
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Prepare a series of dilutions of diethyl chlorophosphate in a suitable solvent (e.g.,

ethanol, ensuring the final solvent concentration in the assay is low and does not affect

enzyme activity).

Assay in 96-well plate:

Blank: 150 µL Phosphate Buffer + 10 µL DTNB + 10 µL ATCI.

Control (100% activity): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB +

10 µL solvent for the inhibitor.

Test Sample (with inhibitor): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL

DTNB + 10 µL of diethyl chlorophosphate solution at various concentrations.

Pre-incubation: Add the buffer, AChE solution, DTNB, and inhibitor/solvent to the respective

wells. Mix gently and incubate for 10 minutes at 25°C.

Reaction Initiation: Add 10 µL of the ATCI solution to all wells to start the reaction.

Kinetic Measurement: Immediately place the plate in a microplate reader and measure the

increase in absorbance at 412 nm every minute for 10-15 minutes.

Data Analysis:

Calculate the rate of reaction (ΔAbs/min) for each well.

Calculate the percentage of inhibition for each concentration of diethyl chlorophosphate
compared to the control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the

enzyme activity).
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Acetylcholinesterase (AChE)

Thiocholine

Hydrolyzes

Acetylthiocholine (Substrate)

TNB (Yellow Product)

Reacts with

Diethyl Chlorophosphate (Inhibitor)

Inhibits

DTNB (Ellman's Reagent)

Measure Absorbance at 412 nm
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Principle of the cholinesterase inhibition assay.

Toxicology Data
Test Species Route Value Reference

LD₅₀ Rat Oral 11 mg/kg

LD₅₀ Rabbit Dermal 8 µL/kg

Safe Handling and Storage
Due to its high toxicity and reactivity, diethyl chlorophosphate must be handled with extreme

caution in a well-ventilated fume hood.
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Personal Protective Equipment (PPE): Wear chemical-resistant gloves, splash goggles, a

face shield, and a lab coat. For operations with a potential for significant exposure, a

respirator with an appropriate cartridge should be used.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

the container tightly closed and protected from moisture.

Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal. Do not use combustible materials. Ensure adequate

ventilation.

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.

Conclusion
Diethyl chlorophosphate is a valuable but hazardous chemical reagent. A thorough

understanding of its physical and chemical properties, reactivity, and safe handling procedures

is paramount for its use in research and development. The experimental protocols provided in

this guide offer a starting point for the synthesis, analysis, and biological evaluation of this

important organophosphorus compound. Researchers, scientists, and drug development

professionals should always consult the most up-to-date safety information and exercise

extreme caution when working with diethyl chlorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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